3,5-dimethyl-N-(4-methylcyclohexyl)-4-isoxazolecarboxamide

• IUPAC Name: 3,5-dimethyl-N-(4-methylcyclohexyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H20N2O2/c1-8-4-6-11(7-5-8)14-13(16)12-9(2)15-17-10(12)3/h8,11H,4-7H2,1-3H3,(H,14,16)
• InChI Key: NJEDVNSMUJNRIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)C2=C(ON=C2C)C
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol

Description

3,5-dimethyl-N-(4-methylcyclohexyl)-4-isoxazolecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of neuroscience research. This compound is commonly referred to as JNJ-1939263 and is known to have a unique mechanism of action that makes it a promising candidate for the development of new drugs to treat neurological disorders.

Mechanism of Action

JNJ-1939263 selectively inhibits the activity of the Kv7.2/7.3 channel by binding to a specific site on the channel protein. This binding prevents the channel from opening, which leads to an increase in the excitability of neurons. This mechanism of action is unique and has the potential to be used in the development of new drugs to treat neurological disorders.
Biochemical and Physiological Effects:
JNJ-1939263 has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound increases the excitability of neurons and enhances synaptic transmission. In vivo studies have shown that JNJ-1939263 can reduce pain sensitivity in animal models of chronic pain.

Advantages and Limitations for Lab Experiments

JNJ-1939263 has several advantages for lab experiments. It is a highly selective inhibitor of the Kv7.2/7.3 channel, which makes it a useful tool for studying the role of this channel in neuronal excitability and synaptic transmission. However, one limitation of this compound is that it has poor solubility in aqueous solutions, which can make it difficult to use in certain experimental protocols.

Future Directions

There are several potential future directions for research on JNJ-1939263. One area of interest is the development of new drugs based on the unique mechanism of action of this compound. Another potential direction is the use of JNJ-1939263 in the study of neurological disorders such as epilepsy and chronic pain. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in neuroscience research.

Scientific Research Applications

JNJ-1939263 has been shown to have potential applications in the field of neuroscience research. This compound has been found to selectively inhibit the activity of a specific type of potassium channel in the brain, known as the Kv7.2/7.3 channel. This inhibition leads to an increase in the excitability of neurons, which can be useful in studying the mechanisms underlying neurological disorders such as epilepsy and chronic pain.